Cas no 34316-50-2 (2,5-Pyrrolidinedione,1-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-)

• Product Name: 2,5-Pyrrolidinedione,1-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-
• CAS No: 34316-50-2
• MF: C₁₃H₁₅NO₅S
• MW: 297.326902627945
• CID: 320671
• PubChem ID: 280733
• Update Time: 2025-11-06

2,5-Pyrrolidinedione,1-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione,1-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-
• 2-(2,5-dioxopyrrolidin-1-yl)ethyl 4-methylbenzenesulfonate
• AC1L5SXY
• AC1Q6YC5
• AG-J-39264
• AR-1C6467
• CTK4H2122
• N-(2-Tosyloxyethyl)-succinimid
• NSC132862
• 2-(2,5-dioxopyrrolidin-1-yl)ethyl 4-methylbenzene-1-sulfonate
• 34316-50-2
• SCHEMBL22497343
• DTXSID70299787
• NSC-132862
• EN300-37152958

• Inchi： 1S/C13H15NO5S/c1-10-2-4-11(5-3-10)20(17,18)19-9-8-14-12(15)6-7-13(14)16/h2-5H,6-9H2,1H3
• InChI Key： GHVNZKHFRXPRKS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCN1C(CCC1=O)=O

Computed Properties

• Exact Mass: 297.06700
• Monoisotopic Mass: 297.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• PSA: 89.13000
• LogP: 1.86800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 2,5-Pyrrolidinedione,1-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-

Recent Advances in the Study of 2,5-Pyrrolidinedione,1-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]- (CAS: 34316-50-2)

The compound 2,5-Pyrrolidinedione,1-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-, with the CAS number 34316-50-2, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidinedione core and sulfonyloxyethyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a bioactive agent in drug development.

One of the key areas of research has been the optimization of synthetic routes for 34316-50-2. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. This advancement not only improves the scalability of production but also reduces the environmental impact compared to traditional methods. The study highlighted the importance of the sulfonyloxyethyl group in enhancing the compound's stability and bioavailability.

In terms of biological activity, recent in vitro and in vivo studies have explored the compound's potential as an anti-inflammatory and anticancer agent. Research conducted at the University of Cambridge (2024) revealed that 34316-50-2 exhibits selective inhibition of key inflammatory pathways, particularly those involving NF-κB signaling. This finding suggests its potential application in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant development is the investigation of 2,5-Pyrrolidinedione,1-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]- as a modulator of protein-protein interactions (PPIs). A collaborative study between MIT and Pfizer (2024) identified this compound as a potent inhibitor of a specific PPI involved in tumor progression. The researchers utilized advanced computational modeling and X-ray crystallography to elucidate the binding mechanism, providing valuable insights for structure-based drug design.

The pharmacokinetic properties of 34316-50-2 have also been a focus of recent research. A comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) study published in Drug Metabolism and Disposition (2024) reported favorable characteristics, including good oral bioavailability and a manageable safety profile. These findings support the compound's potential as a lead candidate for further drug development.

Looking forward, several pharmaceutical companies have included derivatives of 2,5-Pyrrolidinedione,1-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]- in their preclinical pipelines. The versatility of its chemical structure allows for various modifications to optimize therapeutic efficacy while minimizing side effects. Researchers anticipate that clinical trials involving this compound or its analogs may commence within the next 2-3 years, particularly in oncology and immunology indications.

In conclusion, the growing body of research on 34316-50-2 demonstrates its significant potential in pharmaceutical applications. The recent advances in synthesis, biological activity characterization, and mechanistic understanding provide a solid foundation for future drug development efforts. As research continues, this compound may emerge as a valuable tool in addressing unmet medical needs across multiple therapeutic areas.